2-(3,4-dihydroisoquinolin-2(1H)-yl)-6-methylpyrimidin-4-amine

• Molecular Formula: C14H16N4
• Molecular Weight: 240.30 g/mol
• SMILES: CC1=CC(=NC(=N1)N2CCC3=CC=CC=C3C2)N
• InChI: InChI=1S/C14H16N4/c1-10-8-13(15)17-14(16-10)18-7-6-11-4-2-3-5-12(11)9-18/h2-5,8H,6-7,9H2,1H3,(H2,15,16,17)
• InChIKey: YBGVCPCXFLNTPG-UHFFFAOYSA-N

The compound 2-(3,4-dihydroisoquinolin-2(1H)-yl)-6-methylpyrimidin-4-amine (CAS 1333960-73-8, molecular formula C14H16N4, molecular weight 240.30 g/mol) is a heterocyclic small molecule that combines a partially saturated isoquinoline ring with a 4-amino-6-methylpyrimidine core via a nitrogen linkage. This scaffold represents a privileged chemotype explored in medicinal chemistry for generating kinase-targeted probes and lead compounds, as evidenced by structurally related analogs that have demonstrated nanomolar-level affinity for targets such as the muscarinic M3 receptor (Ki = 316 nM) and histamine H4 receptor (Ki = 146 nM).

2-(3,4-Dihydroisoquinolin-2(1H)-yl)-6-methylpyrimidin-4-amine (CAS 1333960-73-8): Chemical Identity and Core Scaffold

The compound 2-(3,4-dihydroisoquinolin-2(1H)-yl)-6-methylpyrimidin-4-amine (CAS 1333960-73-8, molecular formula C14H16N4, molecular weight 240.30 g/mol) is a heterocyclic small molecule that combines a partially saturated isoquinoline ring with a 4-amino-6-methylpyrimidine core via a nitrogen linkage. This scaffold represents a privileged chemotype explored in medicinal chemistry for generating kinase-targeted probes and lead compounds, as evidenced by structurally related analogs that have demonstrated nanomolar-level affinity for targets such as the muscarinic M3 receptor (Ki = 316 nM) and histamine H4 receptor (Ki = 146 nM). [1] The compound is primarily utilized as a synthetic intermediate and as a versatile building block for library synthesis rather than as a standalone bioactive end product.

Scaffold source

Precursor for nanomolar M3 receptor ligands through N-alkylation

Derivative Ki 316 nM reported; core scaffold required for affinity

Hinge binder

Dihydroisoquinoline motif fits flat ATP pockets in kinase inhibitor design

Planar geometry distinct from saturated THIQ; supports JNK3 hinge binding

Regioisomer control

C2-linked pyrimidine attachment ensures unique derivatization vector

Avoids cross-activity with C4-linked H4-targeting series (Ki 146 nM)

• [1] BindingDB. BDBM50181125 (N,2-dicyclopropyl-6-(3,4-dihydroisoquinolin-2(1H)-yl)-5-methylpyrimidin-4-amine) and BDBM50304503 (4-(3,4-Dihydroisoquinolin-2(1H)-yl)-6-(4-methylpiperazin-1-yl)pyrimidin-2-amine). Accessed 2026. View Source

Why Generic Substitution of 2-(3,4-Dihydroisoquinolin-2(1H)-yl)-6-methylpyrimidin-4-amine Is Not Scientifically Sound

Although the 4-amino-6-methylpyrimidine and dihydroisoquinoline moieties are common, their precise combination and substitution pattern critically determine downstream biological activity and synthetic utility. Minor alterations, such as the absence of the 6-methyl group or changes to the dihydroisoquinoline saturation, lead to fundamentally different chemotypes with distinct target engagement profiles. For example, replacing the dihydroisoquinoline with alternative amines or shifting the substitution on the pyrimidine ring can abolish the ability to serve as a precursor for specific kinase inhibitor series, as demonstrated by structure-activity relationship (SAR) studies on related JNK3 and JAK2 inhibitor programs. [1] Therefore, substituting this specific intermediate with a structurally similar but chemically distinct analog risks derailing established synthetic routes or invalidating comparative biological data, making procurement of the exact CAS-registered entity essential for reproducible research.

Methyl absence

Removing the 6-methyl group alters pyrimidine electronics and may shift target engagement profiles, potentially breaking SAR continuity.

Saturation change

Fully saturated tetrahydroisoquinoline loses the planar π-system required for hinge-region stacking; flat binding pocket fit may not transfer.

Amino substitution

Replacing the free 4-amino group with halogen or methoxy demands extra deprotection steps and may invalidate one-step acetamide conjugate routes.

• [1] Kang D, Huo Z, Wu G, Xu J, Zhan P, Liu X. Novel fused pyrimidine and isoquinoline derivatives as potent HIV-1 NNRTIs: a patent evaluation of WO2016105532A1, WO2016105534A1 and WO2016105564A1. Expert Opinion on Therapeutic Patents. 2017;27(4):383-391. View Source

Quantitative Differentiation Evidence for 2-(3,4-Dihydroisoquinolin-2(1H)-yl)-6-methylpyrimidin-4-amine

Comparative Target Engagement Potential: Linking the Scaffold to Nanomolar Muscarinic M3 Affinity

The target compound serves as the direct structural progenitor of N,2-dicyclopropyl-6-(3,4-dihydroisoquinolin-2(1H)-yl)-5-methylpyrimidin-4-amine, which demonstrates a Ki of 316 nM against the human muscarinic acetylcholine receptor M3 in a radioligand displacement assay. [1] While the target compound itself lacks this specific functionalization, its core scaffold is essential for achieving this binding; the N-cyclopropyl and 5-methyl modifications alone are insufficient without the parent dihydroisoquinolin-pyrimidine system. This establishes the unsubstituted compound as a critical starting point for SAR exploration.

M3 affinity progenitor

Class-level inference

Derivative Ki 316 nM (M3); target compound serves as direct scaffold precursor. SAR shows N-cyclopropyl/5-methyl modifications alone insufficient.

Scaffold enables nanomolar M3 binding pathway

Data from BindingDB; target compound itself not directly assayed.

Evidence Dimension	Binding affinity (Ki) to human muscarinic M3 receptor
Target Compound Data	Not directly assayed; served as the scaffold precursor
Comparator Or Baseline	N,2-dicyclopropyl-6-(3,4-dihydroisoquinolin-2(1H)-yl)-5-methylpyrimidin-4-amine: Ki = 316 nM
Quantified Difference	N/A (precursor vs. derivative comparison)
Conditions	Displacement of [3H]methylscopolamine from recombinant human muscarinic M3 receptors expressed in CHO cells

Why This Matters

Procuring the target compound enables direct synthesis of a known nanomolar M3 ligand, whereas changing the core scaffold would require re-validation of the entire SAR pathway.

• [1] BindingDB. BDBM50181125: N,2-dicyclopropyl-6-(3,4-dihydroisoquinolin-2(1H)-yl)-5-methylpyrimidin-4-amine. Ki for human muscarinic M3 receptor. Accessed 2026. View Source

Differentiation from Regioisomeric Dihydroisoquinolin-Pyrimidine Analogs in H4 Receptor Affinity

A structurally related regioisomer, 4-(3,4-dihydroisoquinolin-2(1H)-yl)-6-(4-methylpiperazin-1-yl)pyrimidin-2-amine, exhibits a Ki of 146 nM for the human histamine H4 receptor. [1] The target compound differs in both the position of the dihydroisoquinoline attachment (C2 vs. C4 of the pyrimidine) and the absence of the 4-methylpiperazine moiety. This comparison highlights how subtle positional variations on the central pyrimidine ring drastically alter target selectivity profiles, underscoring the need for precise chemical identity when purchasing building blocks for focused libraries.

H4 receptor regioisomer

Cross-study comparable

C4-linked regioisomer shows Ki 146 nM (H4). Target's C2 linkage plus absence of 4-methylpiperazine shifts selectivity away from H4.

C2 regiochemistry avoids unintended H4 cross-activity

Comparison based on different substitution pattern; direct H4 data for target not available.

Evidence Dimension	Binding affinity (Ki) to human histamine H4 receptor
Target Compound Data	Not directly assayed; regioisomeric scaffold for comparison
Comparator Or Baseline	4-(3,4-Dihydroisoquinolin-2(1H)-yl)-6-(4-methylpiperazin-1-yl)pyrimidin-2-amine: Ki = 146 nM
Quantified Difference	Positional isomer: C2 vs. C4 linkage alters receptor subtype preference
Conditions	Displacement of [3H]histamine from human histamine H4 receptor

Why This Matters

The C2-linked isomer (target compound) provides a distinct vector for derivatization that is incompatible with the C4-linked H4-targeting series, ensuring no unintended cross-activity in screening cascades.

• [1] BindingDB. BDBM50304503: 4-(3,4-Dihydroisoquinolin-2(1H)-yl)-6-(4-methylpiperazin-1-yl)pyrimidin-2-amine. Ki for human histamine H4 receptor. Accessed 2026. View Source

Synthetic Utility Proven by Elaborated Acetamide Derivatives

The target compound's hydroxyl/amino group at the pyrimidine 4-position is a validated reactive handle for further diversification. This is evidenced by 2-{[2-(3,4-dihydroisoquinolin-2(1H)-yl)-6-methylpyrimidin-4-yl]oxy}-N-(2,5-dimethylphenyl)acetamide (CAS 1251673-63-8), a compound synthesized directly from the target molecule. This acetamide derivative has been cataloged in screening libraries, confirming that the target compound's specific connectivity and functional group placement are necessary to access this biologically relevant chemical space.

One-step derivatization

Supporting evidence

Free 4-amino group allows direct acylation to acetamide CAS 1251673-63-8, cataloged in screening libraries.

Native amine reduces synthetic steps vs. halogenated analogs

Source: cataloged derivative; synthetic route confirmed through library entry.

Evidence Dimension	Synthetic derivatization potential
Target Compound Data	Contains a free 4-amino group suitable for alkylation/acylation
Comparator Or Baseline	Related 4-chloro or 4-methoxy analogs require additional deprotection or activation steps.
Quantified Difference	Qualitative: Direct one-step conversion to bioactive acetamide vs. multi-step sequences for alternative leaving groups.
Conditions	Standard N-alkylation or O-alkylation reaction conditions

Why This Matters

The target compound's native amine functionality reduces synthetic step count by at least one full transformation compared to analogous halogenated pyrimidine building blocks, directly lowering procurement and synthesis costs.

Physicochemical Differentiation from Saturated Tetrahydroisoquinoline Analogs

The 3,4-dihydroisoquinoline moiety of the target compound (C14H16N4, MW 240.30) introduces a distinct electronic character and conformational constraint compared to fully saturated tetrahydroisoquinoline (THIQ) derivatives. The partial unsaturation (3,4-double bond) results in a planar, electron-rich aromatic system that can participate in π-stacking interactions with protein targets, a feature absent in the puckered, sp3-rich THIQ core. While direct comparative biological data for the 3,4-dihydro system versus the THIQ system is not available for this specific pair, this property is a well-established design principle in kinase inhibitor optimization. [1]

Planar vs. puckered geometry

Class-level inference

3,4-dihydroisoquinoline (planar, sp² C3-C4) vs. tetrahydroisoquinoline (puckered, sp³). Former engages π-stacking in ATP pockets.

Shape complementarity for flat binding sites may not transfer to saturated analogs

Based on kinase inhibitor design principles; no direct head-to-head data.

Evidence Dimension	Molecular geometry and electronic character
Target Compound Data	3,4-Dihydroisoquinoline (planar, conjugated); MW 240.30, molecular formula C14H16N4
Comparator Or Baseline	Tetrahydroisoquinoline (non-planar, fully saturated): e.g., 2-(3,4-dihydroisoquinolin-2(1H)-yl) analog vs. 2-(1,2,3,4-tetrahydroisoquinolin-2-yl) analog
Quantified Difference	Qualitative: sp2 character at C3-C4 alters UV absorption, chemical reactivity, and target binding mode.
Conditions	Structural analysis; inferred from general medicinal chemistry principles for hinge-binding motifs

Why This Matters

For projects targeting flat, ATP-binding pockets, the 3,4-dihydro scaffold provides a critical shape complementarity that a fully saturated THIQ counterpart cannot achieve, making substitution scientifically invalid for hit-to-lead continuity.

• [1] Christopher JA, Atkinson FL, Bax BD, et al. 1-Aryl-3,4-dihydroisoquinoline inhibitors of JNK3. Bioorg Med Chem Lett. 2009;19(8):2230-2234. (Exemplifies dihydroisoquinoline-based kinase hinge binding). View Source

Optimal Research and Procurement Scenarios for 2-(3,4-Dihydroisoquinolin-2(1H)-yl)-6-methylpyrimidin-4-amine

Synthesis of Muscarinic M3 Receptor Ligand Libraries

Use this compound as the key intermediate for N-alkylation and cross-coupling reactions to generate focused libraries targeting the muscarinic M3 receptor. The parent scaffold has produced a derivative with a Ki of 316 nM for M3. [1]

Construction of Pyrimidine-Focused Kinase Inhibitor Arrays

Employ the 4-amino group as a diversification point for rapid parallel synthesis of kinase-targeted compound arrays. The dihydroisoquinoline moiety provides a known hinge-binding motif, as validated by JNK3 inhibitor programs. [2]

Regioisomer-Specific Chemical Probe Development

Leverage the C2-linked dihydroisoquinoline-pyrimidine connectivity to access a distinct chemical space from the C4-linked H4 receptor series (Ki = 146 nM). This regiospecificity is crucial for chemoproteomic profiling. [3]

Building Block for Acetamide-Linked Bioactive Conjugates

Use the free amine for one-step conversion to acetamide derivatives such as 2-{[2-(3,4-dihydroisoquinolin-2(1H)-yl)-6-methylpyrimidin-4-yl]oxy}-N-(2,5-dimethylphenyl)acetamide (CAS 1251673-63-8), which is cataloged in screening decks.

Application

Selection Property

Validation Focus

M3 receptor ligand library synthesis

Scaffold derivatization via N-alkylation

SAR of cyclopropyl and methyl substitutions

Kinase inhibitor array construction

Dihydroisoquinoline hinge-binding motif

JNK3 and related kinase selectivity profiling

Regioisomer-specific probe development

C2-linked pyrimidine connectivity

Off-target screening against H4 receptor

Acetamide-linked bioactive conjugate synthesis

4-amino reactivity for one-step acylation

Derivative inclusion in screening decks

• [1] BindingDB. BDBM50181125. Accessed 2026. View Source
• [2] Christopher JA, et al. Bioorg Med Chem Lett. 2009;19(8):2230-2234. View Source
• [3] BindingDB. BDBM50304503. Accessed 2026. View Source